Cas no 1806938-10-2 (Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate)

Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 5-position, a difluoromethyl group at the 3-position, and a methoxy group at the 4-position—enhance its reactivity and selectivity in various chemical transformations. The ethyl acetate moiety further improves solubility and processing compatibility. This compound is particularly valued for its role as an intermediate in the development of biologically active molecules, offering a balance of stability and functional group diversity. Its well-defined purity and consistent performance make it a reliable choice for research and industrial applications.

Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate structure

1806938-10-2 structure

Product name:Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate

CAS No:1806938-10-2

MF:C₁₁H₁₂ClF₂NO₃

MW:279.667689323425

CID:4868120

Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate
- Inchi： 1S/C11H12ClF2NO3/c1-3-18-8(16)4-7-9(11(13)14)10(17-2)6(12)5-15-7/h5,11H,3-4H2,1-2H3
- InChI Key： IMVWBMDFLMFVOP-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(CC(=O)OCC)C(C(F)F)=C1OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 281
XLogP3: 2.3
Topological Polar Surface Area: 48.4

Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029051819-1g	Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate	1806938-10-2	97%	1g	$2,890.60	2022-03-31
Alichem	A029051819-500mg	Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate	1806938-10-2	97%	500mg	$1,678.90	2022-03-31
Alichem	A029051819-250mg	Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate	1806938-10-2	97%	250mg	$950.40	2022-03-31

Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate Related Literature

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Paula Alvarez-Bercedo,Andrew D. Bond,Robert Haigh,Alexander D. Hopkins,Gavin T. Lawson,Mary McPartlin,David Moncrieff,Marta E. Gonzalez Mosquera,Jeremy M. Rawson,Anthony D. Woods,Dominic S. Wright Chem. Commun., 2003, 1288-1289

Additional information on Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate

Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate: A Comprehensive Overview

Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1806938-10-2) is a specialized chemical compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, plays a pivotal role in the development of novel solutions for crop protection and medicinal chemistry. Its molecular structure, featuring a difluoromethyl group and a methoxy substituent, contributes to its distinct reactivity and biological activity.

The growing interest in pyridine derivatives like Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate is driven by their versatility in synthetic applications. Researchers and industry professionals frequently search for information on its synthesis, properties, and potential uses, making it a hot topic in chemical forums and academic discussions. With the increasing demand for sustainable and efficient agrochemicals, this compound is often explored for its potential as a building block in the development of next-generation pesticides and herbicides.

One of the key features of Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate is its stability under various environmental conditions, which makes it suitable for formulation in agricultural products. The presence of the chloro and difluoromethyl groups enhances its interaction with biological targets, offering improved efficacy in pest control. This has led to its inclusion in several research studies aimed at addressing global challenges such as food security and sustainable farming practices.

In the pharmaceutical sector, Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate is investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its structural motifs are commonly found in compounds with antimicrobial and anti-inflammatory properties, aligning with the current trend of developing novel therapeutics to combat resistant pathogens. The compound's ability to undergo selective functionalization further expands its utility in drug discovery programs.

Market trends indicate a rising demand for pyridine-based compounds, particularly those with halogen substituents like Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate. This is reflected in the increasing number of patents and publications focusing on its applications. Companies specializing in fine chemicals and custom synthesis often highlight this compound in their portfolios, catering to the needs of agrochemical and pharmaceutical industries.

From a regulatory perspective, Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate is subject to standard safety and handling guidelines applicable to laboratory chemicals. Proper storage, handling, and disposal procedures are essential to ensure its safe use in research and industrial settings. Material Safety Data Sheets (MSDS) provide detailed information on its physical and chemical properties, as well as recommended safety measures.

In conclusion, Ethyl 5-chloro-3-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1806938-10-2) represents a valuable compound with diverse applications in agrochemicals and pharmaceuticals. Its unique structural features and reactivity make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a significant role in addressing contemporary challenges in agriculture and medicine.